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Compound of Interest

Compound Name: 2-(Hydroxymethyl)-4-propylphenol
CAS No.: 29922-45-0
Cat. No.: B2857558

Get Quote

Executive Summary

2-(Hydroxymethyl)-4-propylphenol (CAS: N/A for specific isomer, generic alkyl-resol class;
Synonym: 5-propyl-2-hydroxybenzyl alcohol) is a mono-functionalized resol intermediate. It is
synthesized primarily through the base-catalyzed hydroxymethylation of 4-propylphenol.

Unlike simple phenol alcohols, the presence of the para-propyl chain imparts unique solubility
characteristics (lipophilicity) and steric constraints, making this molecule highly valuable in:

o Surface Coatings: As a curing agent in oleoresinous varnishes due to enhanced oil solubility.
¢ Lignin Chemistry: As a model compound for studying

and diphenylmethane linkages in biomass degradation.

+ Pharmaceuticals: As a precursor for specific salicylaldehyde derivatives and antioxidants.

Chemical Identity & Significance[1]
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Property Detail

IUPAC Name 2-(Hydroxymethyl)-4-propylphenol

5-propylsalicyl alcohol; 4-propyl-2-
Common Synonyms
methylolphenol

Molecular Formula

Molecular Weight 166.22 g/mol

Phenolic -OH (pKa ~10), Benzylic -OH, Propyl

Key Functional Groups )
chain

) o Condensation (ortho-position), Oxidation,
Primary Reactivity Etherification

Structural Significance

The molecule features a 1,2,4-substitution pattern. The propyl group at the C4 position blocks
the para site, forcing electrophilic substitution (such as further condensation with formaldehyde)
to occur exclusively at the remaining ortho (C6) position. This "blocking" effect is crucial for
controlling polymerization, preventing the formation of highly cross-linked, insoluble networks at
early stages, and allowing the formation of linear or branched soluble prepolymers.

Synthesis Protocols

The synthesis follows the Lederer-Manasse reaction, an electrophilic aromatic substitution of a
phenoxide ion with formaldehyde.

Mechanism of Action[3]

o Deprotonation: Sodium hydroxide deprotonates the phenol to form a phenoxide anion,
activating the ring.

» Electrophilic Attack: The electron-rich ortho carbon attacks the carbonyl carbon of
formaldehyde.

o Proton Transfer: Re-aromatization and protonation of the alkoxide intermediate yield the
hydroxymethyl phenol.
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Experimental Protocol: Base-Catalyzed
Hydroxymethylation

Objective: Selective synthesis of the mono-hydroxymethyl derivative while minimizing the
formation of 2,6-bis(hydroxymethyl)-4-propylphenol.

Reagents:

4-Propylphenol (1.0 eq)

Formaldehyde (37% aq.[1] solution, 1.1 eq)

Sodium Hydroxide (NaOH, 20% ag. solution, 0.1 - 0.2 eq)

Solvent: Water or 1:1 Water/Ethanol (if solubility is an issue)

Quenching Acid: Dilute Acetic Acid or HCI
Step-by-Step Methodology:

e Preparation: In a 3-neck round-bottom flask equipped with a reflux condenser and
temperature probe, dissolve 4-propylphenol in the NaOH solution. The solution should turn
light yellow (phenoxide formation).

o Addition: Cool the mixture to 15-20°C. Add the formaldehyde solution dropwise over 30
minutes. Note: Low temperature favors mono-substitution.

e Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 24—-48 hours.
Monitor via TLC (Silica gel, Hexane:EtOAc 7:3). The starting material (

) will disappear, and the product (
) will appear.

o Workup:

o Cool the reaction mixture to 4°C.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://pdf.benchchem.com/8/Technical_Support_Center_Synthesis_of_2_Chloro_4_hydroxymethyl_phenol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2857558?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Neutralize carefully with dilute acetic acid to pH 6—7. The product typically separates as a
viscous oil or precipitates as a solid.

o Extract with Ethyl Acetate (
mL).
o Wash combined organics with brine, dry over anhydrous

, and concentrate in vacuo.

 Purification: If the product is an oil, purify via flash column chromatography (Gradient: 0%

30% EtOAc in Hexane). If solid, recrystallize from benzene/petroleum ether.

Visualization: Synthesis Pathway[2][3]

4-Propylphenol .
Deprotonation
+HCHO (1 eq) +ExcessHCHO 17~ ==—====—=—====7
Phenoxide Anion Ortho-attack 2-(Hydroxymethyl)- __(_ol/gr-_rga_c'go_n)__»,I 2,6-Bis(hydroxymethyl)- |
N o (Activated) 4-propylphenol : 4-propylphenol :
Formaldehyde s S e Fmmmmmmmmmmmmeed
(NaOH Catalyst)

Click to download full resolution via product page

Caption: Reaction pathway for the base-catalyzed hydroxymethylation of 4-propylphenol.
Control of stoichiometry prevents bis-substitution.

Physicochemical Properties & Characterization
Predicted Spectral Data

Verification of the structure relies on identifying the benzylic methylene group and the specific

aromatic substitution pattern.
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Technique Diagnostic Signal Interpretation

Benzylic -CH2-OH: Key

1H NMR (CDCI3) 4.75 ppm (s, 2H) indicator of
hydroxymethylation.
Aromatic Protons: Pattern
6.8 - 7.1 ppm (m, 3H) characteristic of 1,2,4-
substitution (d, dd, d).
Propyl Chain: Unaffected by
0.9 (1), 1.6 (m), 2.5 (1) the reaction.
3200—3400 -OH Stretch: Indicates both
IR Spectroscopy phenolic and aliphatic
(broad) hydroxyls.

C-0O Stretch: Primary alcohol (
1000-1050

)

Stability and Reactivity Profile

o Thermal Stability: Moderate. Upon heating >120°C, the molecule undergoes self-
condensation (etherification) to form dibenzyl ethers, releasing water. Further heating leads
to methylene bridges (resin curing).

» Oxidation: The benzylic alcohol can be selectively oxidized to 5-propylsalicylaldehyde using
activated

or Swern oxidation conditions.

» Solubility: Soluble in alcohols, esters, and chlorinated solvents. Partially soluble in hot water;
insoluble in cold water (unlike phenol alcohols lacking the propyl chain).

Applications in R&D
Lignin Model Compounds

Researchers use this molecule to synthesize
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(phenylcoumaran) type dimers. By reacting 2-(hydroxymethyl)-4-propylphenol with other
phenols under acidic conditions, scientists can mimic the polymerization processes that occur
during lignin biosynthesis or the degradation pathways during pulping.

High-Performance Resin Systems

In the development of "oil-soluble” phenolic resins, the propyl group acts as a compatibilizer.

e Mechanism: The aliphatic chain reduces the polarity of the resin, allowing it to blend with
drying oils (e.g., tung oil, linseed oil) for varnish production.

o Workflow: The hydroxymethyl derivative is reacted with rosin or drying oils in a "cooking"
process to produce durable, water-resistant coatings.

Biological & Pharmaceutical Intermediates

Derivatives of 4-propylphenol exhibit antioxidant and antimicrobial properties. The
hydroxymethyl group serves as a "handle" for further functionalization:

o Prodrug Design: Esterification of the benzylic alcohol can create hydrolyzable linkers for drug
delivery.

o Antioxidants: The steric hindrance provided by the propyl group, combined with the benzylic
functionality, contributes to radical scavenging activity.

Visualization: Reactivity Network

2-(Hydroxymethyl)-
4-propylphenol

MnO2 / Swern |-H20 (Self-Condensation)

5-Propylsalicylaldehyde Methylene-Bridged Dimer Benzylic Ethers/Esters
(Oxidation) (Acid/Heat) (Functionalization)
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R-OH / R-COOH

Caption: Divergent synthesis pathways from 2-(Hydroxymethyl)-4-propylphenol, illustrating
its versatility as a chemical building block.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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